Cas no 131603-98-0 (2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide)

• Product Name: 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide
• CAS No: 131603-98-0
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5046831
• PubChem ID: 14472023
• Update Time: 2025-06-08

2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide
• STL474493
• 2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)acetohydrazide
• 3,4-dihydro-3-oxo-2h-1,4-benzoxazin-2-yl acetic acid hydrazide
• [(3,4-Dihydro-3-oxo-2H-1,4-benzoxazin)-2-yl]acetic acid hydrazide
• 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide

• Inchi： 1S/C10H11N3O3/c11-13-9(14)5-8-10(15)12-6-3-1-2-4-7(6)16-8/h1-4,8H,5,11H2,(H,12,15)(H,13,14)
• InChI Key： DCTQFLQRWFRVNH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC(C1CC(NN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: -0.6
• Topological Polar Surface Area: 93.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide

Recent Advances in the Study of 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide (CAS: 131603-98-0)

The compound 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide (CAS: 131603-98-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzoxazine core, has been explored for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key areas of research has been the antimicrobial potential of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of novel antibiotics. Additionally, molecular docking studies revealed strong interactions with key bacterial enzymes, further supporting its potential as a therapeutic agent.

In the context of anticancer research, recent investigations have explored the compound's ability to induce apoptosis in cancer cells. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide effectively inhibits the proliferation of human breast cancer cells (MCF-7) by activating the intrinsic apoptotic pathway. The study also identified the compound's ability to modulate the expression of pro-apoptotic proteins, such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Another significant advancement has been the optimization of synthetic routes for this compound. Traditional methods often involved multi-step reactions with low yields and poor scalability. However, a 2023 study in Organic Process Research & Development introduced a novel, one-pot synthesis approach that significantly improved yield and purity. This method utilized green chemistry principles, reducing the use of hazardous solvents and minimizing waste generation. The optimized synthesis not only enhances the feasibility of large-scale production but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide. Pharmacokinetic studies have indicated limited bioavailability and rapid metabolism in vivo, necessitating further structural modifications to improve its drug-like properties. Recent efforts have focused on derivatization strategies, such as the introduction of prodrug moieties or nanoparticle-based delivery systems, to enhance stability and target specificity. These innovations are expected to bridge the gap between preclinical findings and clinical applications.

In conclusion, 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetohydrazide (CAS: 131603-98-0) represents a versatile scaffold with significant therapeutic potential. Recent studies have shed light on its antimicrobial and anticancer mechanisms, optimized its synthesis, and addressed key challenges in its development. Continued research efforts are essential to fully realize its clinical potential and contribute to the advancement of chemical biology and medicinal chemistry.